Cas no 939228-17-8 (3-Amino-N-(tetrahydro-2-furanylmethyl)benzamide)

• Product Name: 3-Amino-N-(tetrahydro-2-furanylmethyl)benzamide
• CAS No: 939228-17-8
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD09442327
• CID: 3046413
• PubChem ID: 16783098
• Update Time: 2025-10-30

3-Amino-N-(tetrahydro-2-furanylmethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(tetrahydro-2-furanylmethyl)benzamide
• 3-Amino-N-((tetrahydrofuran-2-yl)methyl)benzamide
• AKOS000138334
• VS-07863
• AKOS022061310
• 3-amino-N-[(oxolan-2-yl)methyl]benzamide
• 3-amino-N-(tetrahydrofuran-2-ylmethyl)benzamide
• 3-amino-N-(oxolan-2-ylmethyl)benzamide
• STL068199
• 939228-17-8
• BBL024527

• MDL： MFCD09442327
• Inchi： 1S/C12H16N2O2/c13-10-4-1-3-9(7-10)12(15)14-8-11-5-2-6-16-11/h1,3-4,7,11H,2,5-6,8,13H2,(H,14,15)
• InChI Key： LPRUUUWIXZFJRB-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)C1=CC=CC(N)=C1

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-Amino-N-(tetrahydro-2-furanylmethyl)benzamide

Comprehensive Overview of 3-Amino-N-(tetrahydro-2-furanylmethyl)benzamide (CAS No. 939228-17-8)

3-Amino-N-(tetrahydro-2-furanylmethyl)benzamide, with the CAS number 939228-17-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a benzamide core substituted with an amino group and a tetrahydrofuranmethyl moiety. Its unique structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The growing interest in 3-Amino-N-(tetrahydro-2-furanylmethyl)benzamide is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for designing novel therapeutics, especially in areas such as central nervous system (CNS) disorders and metabolic diseases. The compound's tetrahydrofuran ring, a common motif in bioactive molecules, contributes to its pharmacokinetic properties, including solubility and membrane permeability.

In recent years, the demand for CAS 939228-17-8 has increased due to its relevance in high-throughput screening (HTS) and combinatorial chemistry. These techniques are pivotal in modern drug discovery, where speed and efficiency are critical. The compound's versatility allows it to serve as a scaffold for generating diverse libraries of derivatives, enabling researchers to identify promising candidates for further development.

Another area where 3-Amino-N-(tetrahydro-2-furanylmethyl)benzamide shows promise is in the study of enzyme inhibition. Preliminary studies suggest that derivatives of this compound may interact with specific enzymatic targets, making it a subject of interest for structure-activity relationship (SAR) studies. Such investigations are essential for optimizing drug efficacy and minimizing side effects.

The synthesis of CAS no 939228-17-8 typically involves multi-step organic reactions, including amidation and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the challenges associated with traditional methods. These innovations align with the broader trend toward green chemistry and sustainable practices in the pharmaceutical industry.

From a commercial perspective, 3-Amino-N-(tetrahydro-2-furanylmethyl)benzamide is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its pricing and availability are influenced by factors such as purity grade (e.g., analytical standard, research grade) and batch size. Researchers often seek detailed technical data sheets (TDS) and material safety data sheets (MSDS) to ensure compliance with laboratory safety protocols.

Looking ahead, the compound's potential extends beyond pharmaceuticals. Its structural features make it a candidate for material science applications, such as the development of functional polymers or catalysts. As interdisciplinary research continues to evolve, 939228-17-8 may find new roles in emerging fields like nanotechnology and biomaterials.

In summary, 3-Amino-N-(tetrahydro-2-furanylmethyl)benzamide (CAS 939228-17-8) represents a fascinating intersection of chemistry and biology. Its applications in drug discovery, enzyme inhibition, and material science underscore its versatility and importance in contemporary research. As scientific advancements progress, this compound is poised to play an even greater role in addressing some of the most pressing challenges in health and technology.